Cas no 1705344-40-6 (3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine)

• Product Name: 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
• CAS No: 1705344-40-6
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5905235
• PubChem ID: 90539443
• Update Time: 2025-10-31

3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
• (2,5-dimethoxyphenyl)-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• AKOS024831556
• (4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(2,5-dimethoxyphenyl)methanone
• F6235-0142
• 3-[4-(2,5-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• 1705344-40-6

• Inchi： 1S/C20H22N6O3/c1-28-15-3-4-17(29-2)16(13-15)20(27)25-11-9-24(10-12-25)18-5-6-19(23-22-18)26-8-7-21-14-26/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： LIBPSVFUVQFITF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1OC)OC)N1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine

Comprehensive Overview of 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1705344-40-6)

The compound 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1705344-40-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a pyridazine core, piperazine moiety, and imidazole ring makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the key features of this compound is its 2,5-dimethoxybenzoyl group, which contributes to its lipophilicity and binding affinity. This structural attribute is often associated with improved bioavailability, a critical factor in modern drug design. The presence of the imidazole ring further enhances its potential to interact with biological targets, particularly those involving hydrogen bonding and metal coordination. Such properties make it a subject of interest for studies related to cancer therapeutics and neurodegenerative diseases, areas where users frequently search for novel compounds and mechanisms.

In the context of AI-driven drug discovery, 1705344-40-6 exemplifies how computational tools can identify and optimize molecules with specific pharmacophores. Searches for "AI in medicinal chemistry" or "machine learning for compound screening" often highlight the need for such innovative molecules. The compound's piperazine linker also aligns with trends in fragment-based drug design, a hot topic in pharmaceutical forums and publications.

From a synthetic perspective, the preparation of 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are frequently discussed in queries like "advanced synthetic routes for N-heterocycles" or "piperazine derivatives synthesis." The compound's CAS number 1705344-40-6 serves as a unique identifier in chemical databases, ensuring accurate retrieval in research workflows.

Ongoing studies are investigating the ADMET profile (absorption, distribution, metabolism, excretion, and toxicity) of this molecule, a critical step in preclinical development. Given the rising demand for "predictive ADMET models" and "in silico toxicity screening," this compound represents a practical case study for computational and experimental researchers alike. Its balanced molecular weight and polar surface area suggest favorable drug-like properties, further driving its relevance in contemporary literature.

In summary, 3-4-(2,5-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1705344-40-6) embodies the intersection of structural complexity and therapeutic potential. As the scientific community continues to explore its applications, this compound is poised to contribute to advancements in personalized medicine and high-throughput screening technologies.